Cas no 857493-98-2 (2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-3-(propan-2-yloxy)propylacetamide)

• Product Name: 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-3-(propan-2-yloxy)propylacetamide
• CAS No: 857493-98-2
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 5448124
• Update Time: 2025-08-02

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-3-(propan-2-yloxy)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-4H-1,4-benzothiazin-2-yl)-N-(3-propan-2-yloxypropyl)acetamide
• 2H-1,4-Benzothiazine-2-acetamide, 3,4-dihydro-N-[3-(1-methylethoxy)propyl]-3-oxo-
• 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-3-(propan-2-yloxy)propylacetamide

• Inchi： 1S/C16H22N2O3S/c1-11(2)21-9-5-8-17-15(19)10-14-16(20)18-12-6-3-4-7-13(12)22-14/h3-4,6-7,11,14H,5,8-10H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： JJRLUKMUVWCXGT-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2NC(=O)C1CC(NCCCOC(C)C)=O

Additional information on 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-3-(propan-2-yloxy)propylacetamide

Compound CAS No 857493-98-2: 2-(3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl)-N-[3-(Propan-2-Yloxy)Propyl]Acetamide

The compound with CAS No 857493-98-2, named 2-(3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl)-N-[3-(Propan-2-Yloxy)Propyl]Acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiazepines, which are known for their diverse biological activities and potential therapeutic applications.

Recent studies have highlighted the benzothiazepine core of this compound as a promising scaffold for drug development. The benzothiazepine structure is characterized by a fused benzene and thiazepine ring system, which provides a unique platform for modulating various pharmacological properties. In particular, the oxo group at position 3 of the dihydrobenzothiazepine ring contributes to the compound's stability and bioavailability.

The substituent at the acetamide position, specifically the N-[3-(Propan-2-Yloxy)Propyl] group, plays a crucial role in enhancing the compound's solubility and permeability. This group introduces a degree of lipophilicity that is essential for crossing biological membranes, thereby improving the compound's bioavailability. Recent research has demonstrated that this substituent also influences the compound's interaction with target proteins, potentially enhancing its efficacy in therapeutic applications.

One of the most notable advancements in understanding this compound is its application in neuroprotective therapies. Studies have shown that CAS No 857493-98-2 exhibits potent antioxidant and anti-inflammatory properties, making it a strong candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to scavenge free radicals and inhibit pro-inflammatory cytokines has been validated in both in vitro and in vivo models.

In addition to its neuroprotective effects, this compound has also been investigated for its potential in anticancer therapy. Preclinical studies have revealed that CAS No 857493-98-2 induces apoptosis in various cancer cell lines while sparing normal cells, indicating a high therapeutic index. The mechanism of action involves modulation of key signaling pathways such as MAPK and NF-kB, which are critical for cancer cell proliferation and survival.

The synthesis of this compound has also been optimized to improve yield and reduce costs. Researchers have developed a novel two-step synthesis involving a Michael addition followed by cyclization to form the benzothiazepine ring system. This approach not only enhances the scalability of production but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding mode of CAS No 857493-98-2 with its target proteins. These studies have identified key residues responsible for ligand binding and highlighted potential areas for further optimization to improve affinity and selectivity.

In conclusion, CAS No 857493-98